2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(isoxazol-3-yl)acetamide

Specification

• CAS No.: 2034267-77-9
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.253
• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(1,2-oxazol-3-yl)acetamide
• Standard InChI: InChI=1S/C12H12N4O3/c17-11(13-10-5-6-19-15-10)7-16-12(18)4-3-9(14-16)8-1-2-8/h3-6,8H,1-2,7H2,(H,13,15,17)
• Standard InChI Key: COGFDTKFWPZMIS-UHFFFAOYSA-N
• SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=NOC=C3

Introduction

The compound 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(isoxazol-3-yl)acetamide is a complex organic molecule that belongs to the class of pyridazinones. It features a pyridazinone core, a cyclopropyl group, and an isoxazole moiety, which contribute to its unique chemical properties and potential biological activities. Despite the lack of specific information on this exact compound in the provided search results, its structure suggests it could be of interest in medicinal chemistry due to its potential pharmacological properties.

Synthesis Methods

The synthesis of pyridazinone derivatives typically involves multi-step organic reactions. These steps may include:

• Formation of the Pyridazinone Core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters under acidic or basic conditions.

• Introduction of the Cyclopropyl Group: Cyclopropanation reactions using diazo compounds and transition metal catalysts are common methods for introducing cyclopropyl groups.

• Attachment of the Isoxazole Moiety: This step would involve the reaction of the pyridazinone intermediate with an isoxazole derivative, potentially through amide bond formation.

Comparison with Similar Compounds

Other pyridazinone derivatives, such as 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide, have been studied for their biological activities. These compounds often show promise in medicinal chemistry due to their ability to interact with specific molecular targets, enhancing their potential as therapeutic agents.

Data Table for Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide	C19H19N5O2	349.394	Not specified
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-methylisothiazol-5-yl)acetamide	C13H14N4O2S	290.34	2034424-46-7
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-methylpyridin-2-yl)acetamide	C15H16N4O2	284.31	2034367-38-7